Cas no 2171675-84-4 (4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamidopentanoic acid)

• Product Name: 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamidopentanoic acid
• CAS No: 2171675-84-4
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 6389612
• PubChem ID: 165565159
• Update Time: 2025-10-29

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamidopentanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamidopentanoic acid
• EN300-1524410
• 2171675-84-4
• 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-dimethylpentanamido]pentanoic acid

• Inchi： 1S/C27H34N2O5/c1-17(13-14-24(30)31)28-25(32)23(15-27(2,3)4)29-26(33)34-16-22-20-11-7-5-9-18(20)19-10-6-8-12-21(19)22/h5-12,17,22-23H,13-16H2,1-4H3,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： DFFYJVRSGIKAKH-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NC(C)CCC(=O)O)=O)CC(C)(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 696
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 105Ų

Additional information on 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamidopentanoic acid

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamidopentanoic acid: A Comprehensive Overview

In the realm of organic chemistry and peptide synthesis, 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamidopentanoic acid (CAS No: 2171675-84-4) stands out as a specialized compound with significant applications. This molecule, often referred to in abbreviated forms due to its complex name, plays a crucial role in the synthesis of peptides and other bioactive molecules. Its unique structure, featuring the 9H-fluoren-9-yl methoxycarbonyl (Fmoc) protecting group, makes it indispensable in solid-phase peptide synthesis (SPPS), a technique widely used in pharmaceutical research and biotechnology.

The Fmoc-protected amino acid derivative is particularly valued for its stability and ease of deprotection under mild basic conditions, which is essential for maintaining the integrity of sensitive peptide chains. Researchers and chemists frequently utilize 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamidopentanoic acid to introduce specific functional groups into peptide sequences, enabling the creation of custom-designed molecules for drug development and biochemical studies. The compound's CAS No: 2171675-84-4 ensures precise identification in scientific literature and commercial catalogs, facilitating its procurement for laboratory use.

One of the most pressing questions in the field of peptide synthesis today is how to improve the efficiency and scalability of SPPS. This is where 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamidopentanoic acid comes into play. Its compatibility with automated synthesizers and high-yield reactions makes it a preferred choice for researchers aiming to streamline peptide production. Additionally, the growing demand for personalized medicine and targeted therapies has further amplified the importance of such specialized building blocks in modern chemistry.

The versatility of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamidopentanoic acid extends beyond peptide synthesis. It is also employed in the development of peptidomimetics, which are synthetic molecules designed to mimic the biological activity of natural peptides. These compounds are increasingly being explored as potential therapeutics for diseases such as cancer, diabetes, and neurodegenerative disorders. The ability to fine-tune the properties of peptidomimetics using Fmoc-protected derivatives like this one opens up new avenues for drug discovery and innovation.

From a commercial perspective, the market for 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamidopentanoic acid is expanding, driven by the rising investment in biopharmaceutical research and the increasing adoption of peptide-based therapies. Suppliers and manufacturers are focusing on ensuring high purity and consistent quality of this compound to meet the stringent requirements of academic and industrial laboratories. The CAS No: 2171675-84-4 serves as a critical identifier in procurement processes, helping buyers verify the authenticity and specifications of the product.

In conclusion, 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamidopentanoic acid is a cornerstone in the field of peptide chemistry, offering unparalleled utility in research and drug development. Its role in advancing SPPS and peptidomimetic design underscores its importance in addressing contemporary challenges in medicine and biotechnology. As the scientific community continues to explore novel applications for this compound, its relevance is only expected to grow, making it a vital tool for chemists and researchers worldwide.